Cas no 263750-46-5 (Methyl 5-bromo-5-phenylpentanoate)

Methyl 5-bromo-5-phenylpentanoate is a brominated phenyl ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a phenyl group and a bromine substituent at the 5-position of the pentanoate chain, offering reactivity for further functionalization. The ester group enhances solubility in organic solvents, facilitating use in coupling reactions or nucleophilic substitutions. The bromine atom serves as a versatile handle for cross-coupling or substitution reactions, making it valuable in constructing complex molecules. This compound is particularly useful in medicinal chemistry for the development of bioactive scaffolds. High purity grades ensure consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to moisture and light.

Methyl 5-bromo-5-phenylpentanoate structure

263750-46-5 structure

Product Name:Methyl 5-bromo-5-phenylpentanoate

CAS No:263750-46-5

MF:C₁₂H₁₅BrO₂

MW:271.150303125381

CID:2931467

Update Time:2025-06-07

Methyl 5-bromo-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

- methyl 5-bromo-5-phenylpentanoate
- 5-Bromo-5-phenylvaleric acid methyl ester
- Methyl 5-bromo-5-phenylpentanoate
- Inchi： 1S/C12H15BrO2/c1-15-12(14)9-5-8-11(13)10-6-3-2-4-7-10/h2-4,6-7,11H,5,8-9H2,1H3
- InChI Key： VFDHOEUTMYIPMF-UHFFFAOYSA-N
- SMILES： BrC(C1C=CC=CC=1)CCCC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 188
XLogP3: 3.1
Topological Polar Surface Area: 26.3

Methyl 5-bromo-5-phenylpentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M189420-500mg	Methyl 5-bromo-5-phenylpentanoate	263750-46-5	500mg	$ 155.00	2022-06-04
TRC	M189420-1000mg	Methyl 5-bromo-5-phenylpentanoate	263750-46-5	1g	$ 260.00	2022-06-04
1PlusChem	1P01KANU-2g	Benzenepentanoic acid, d-bromo-, methyl ester	263750-46-5	2g	$127.00	2024-05-08
1PlusChem	1P01KANU-10g	Benzenepentanoic acid, d-bromo-, methyl ester	263750-46-5	10g	$383.00	2024-05-08
A2B Chem LLC	BA25754-2g	Benzenepentanoic acid, d-bromo-, methyl ester	263750-46-5	2g	$118.00	2024-04-20
A2B Chem LLC	BA25754-10g	Benzenepentanoic acid, d-bromo-, methyl ester	263750-46-5	10g	$345.00	2024-04-20